Cas no 142929-12-2 (4,4'-Bipyridine, 3,3'-dimethoxy-)

4,4'-Bipyridine, 3,3'-dimethoxy- structure

142929-12-2 structure

Product Name:4,4'-Bipyridine, 3,3'-dimethoxy-

CAS No:142929-12-2

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

CID:5688229

Update Time:2023-09-27

4,4'-Bipyridine, 3,3'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- 4,4'-Bipyridine, 3,3'-dimethoxy-
- Inchi： 1S/C12H12N2O2/c1-15-11-7-13-5-3-9(11)10-4-6-14-8-12(10)16-2/h3-8H,1-2H3
- InChI Key： ILPIAMZDMCXUOX-UHFFFAOYSA-N
- SMILES： C1=NC=CC(C2C=CN=CC=2OC)=C1OC

Experimental Properties

Density: 1.143±0.06 g/cm3(Predicted)
Boiling Point: 286.9±35.0 °C(Predicted)
pka: 2.28±0.10(Predicted)

4,4'-Bipyridine, 3,3'-dimethoxy- Production Method

Production Method 1

7295-76-3

7295-76-3

142929-12-2

142929-12-2

93560-55-5

93560-55-5

1331850-50-0

1331850-50-0

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; 15 min, 0 °C
1.2 0 - 10 °C; 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Deprotonative Metalation of Methoxy-Substituted Arenes Using Lithium 2,2,6,6-Tetramethylpiperidide: Experimental and Computational Study

Akimoto, Gaku; Otsuka, Mai; Takita, Ryo ; Uchiyama, Masanobu ; Hedidi, Madani; et al, Journal of Organic Chemistry, 2018, 83(21), 13498-13506

4,4'-Bipyridine, 3,3'-dimethoxy- Raw materials

3-Methoxypyridine

4,4'-Bipyridine, 3,3'-dimethoxy- Preparation Products

4,4'-Bipyridine, 3,3'-dimethoxy- Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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